Cas no 1823266-68-7 (9-tert-butoxycarbonyl-9-azabicyclo[3.3.1]nonane-3-carboxylic acid)

• Product Name: 9-tert-butoxycarbonyl-9-azabicyclo[3.3.1]nonane-3-carboxylic acid
• CAS No: 1823266-68-7
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• MDL: MFCD27997342
• CID: 4620903
• Update Time: 2023-11-20

9-tert-butoxycarbonyl-9-azabicyclo[3.3.1]nonane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9-(tert-Butoxycarbonyl)-9-azabicyclo[3.3.1]nonane-3-carboxylic acid
• 9-[(t-Butoxy)carbonyl]-9-azabicyclo[3.3.1]nonane-3-carboxylic acid
• 9-tert-butoxycarbonyl-9-azabicyclo[3.3.1]nonane-3-carboxylic acid

• MDL： MFCD27997342
• Inchi： 1S/C14H23NO4/c1-14(2,3)19-13(18)15-10-5-4-6-11(15)8-9(7-10)12(16)17/h9-11H,4-8H2,1-3H3,(H,16,17)
• InChI Key： ITNSBJMWGALKFI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CCCC1CC(C(=O)O)C2)=O

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8
• Molecular Weight: g/mol